Cas no 2680863-06-1 (2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product name: 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680863-06-1
• MF: C₉H₈F₃NO₃S
• MW: 267.224931716919
• CID: 5651010
• PubChem ID: 165909886

2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680863-06-1
• EN300-28282486
• 2,5-dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C9H8F3NO3S/c1-3-5(7(14)15)6(4(2)17-3)13-8(16)9(10,11)12/h1-2H3,(H,13,16)(H,14,15)
• InChI Key： VHSJXEAJLSMZOA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C(=C1C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.01769878g/mol
• Monoisotopic Mass: 267.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.6Ų

Additional information on 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

Comprehensive Analysis of 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680863-06-1)

The compound 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680863-06-1) is a highly specialized thiophene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetamido group and carboxylic acid functionality, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and protease-targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated organic compounds like 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound's thiophene core is particularly noteworthy, as thiophene-based scaffolds are frequently explored in drug discovery for their electronic properties and binding affinity. The presence of the trifluoroacetyl moiety further enhances its applicability in medicinal chemistry, where fluorine substitution is known to improve pharmacokinetic profiles.

From a synthetic perspective, CAS 2680863-06-1 serves as a versatile building block for heterocyclic chemistry. Its carboxylic acid group allows for easy derivatization via amidation or esterification, while the trifluoroacetamido group can participate in selective reactions. These characteristics make it ideal for constructing multi-functionalized thiophenes, which are pivotal in developing kinase inhibitors and anti-inflammatory agents. Recent publications highlight its utility in fragment-based drug design, addressing challenges like drug resistance and target selectivity.

The compound's relevance extends to agrochemical innovation, where fluorinated thiophenes are investigated for their pesticidal and herbicidal properties. With growing emphasis on sustainable agriculture, researchers are leveraging its structural motifs to develop eco-friendly alternatives. Additionally, its potential in material science—particularly in organic electronics—has sparked interest, as thiophene derivatives are key components in conductive polymers and OLED materials.

Quality control and analytical methods for 2,5-Dimethyl-4-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid are critical topics in industrial discussions. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity and consistency, addressing concerns about batch-to-batch variability. Suppliers often emphasize compliance with ISO standards and GMP guidelines, reflecting the compound's importance in high-value applications.

In summary, CAS 2680863-06-1 represents a convergence of pharmaceutical, agrochemical, and materials science applications. Its structural versatility and fluorine-rich architecture position it at the forefront of innovation-driven chemistry. As research continues to uncover new utilities, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.